Cas no 138764-85-9 (PACAP-38 (31-38), human, mouse, rat)

• Product name: PACAP-38 (31-38), human, mouse, rat
• CAS No: 138764-85-9
• MF: C₄₇H₈₃N₁₇O₁₁
• MW: 1062.26922
• CID: 824776

PACAP-38 (31-38), human, mouse, rat Chemical and Physical Properties

Names and Identifiers

• TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2
• H-TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2
• PACAP 1-38,PituitaryAdenylateCyclase-ActivatingPolypeptide1-38
• PACAP-38 (31-38) (human, chicken, mouse, ovine, porcine, rat)
• PITUITARY ADENYLATE CYCLASE ACTIVATING POLYPEPTIDE-38 (31-38) (HUMAN, CHICKEN, MOUSE, OVINE, PORCINE, RAT)
• PACAP 1-38
• PHE-THR-ASP-SER-TYR-SER-ARG-TYR-ARG-LYS-GLN-MET-ALA-VAL-LYS-LYS-TYR-LEU-ALA-ALA-VAL-LEU-NH2: FTDSYSRYRKQMAVKKYLAAVL0NH2
• PITUITARY ADENYLATE CYCLASE-ACTIVATING POLYPEPTIDE 1-38
• PACAP-38 (31-38), human, mouse, rat

• Inchi： InChI=1S/C47H83N17O11/c1-26(2)38(46(75)62-32(12-5-8-22-50)42(71)63-35(25-37(53)67)45(74)58-30(39(54)68)10-3-6-20-48)64-44(73)33(13-9-23-57-47(55)56)60-43(72)34(18-19-36(52)66)61-41(70)31(11-4-7-21-49)59-40(69)29(51)24-27-14-16-28(65)17-15-27/h14-17,26,29-35,38,65H,3-13,18-25,48-51H2,1-2H3,(H2,52,66)(H2,53,67)(H2,54,68)(H,58,74)(H,59,69)(H,60,72)(H,61,70)(H,62,75)(H,63,71)(H,64,73)(H4,55,56,57)/t29-,30-,31-,32-,33-,34-,35-,38-/m0/s1
• InChI Key： YJQRDMBVNVOBLN-MQXDESKPSA-N
• SMILES： CC([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](N)CC1=CC=C(O)C=C1)=O)CCCCN)=O)CCC(N)=O)=O)CCCNC(N)=N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCCCN)=O)CC(N)=O)=O)CCCCN)=O)C

Computed Properties

• Exact Mass: 1061.65000
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 75
• Rotatable Bond Count: 47

Experimental Properties

• PSA: 519.18000
• LogP: 3.41740